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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectrophotometric properties of
Acid Red 195 (C.I. 18760), an anionic azo dye also known by its synonyms Mordant Red 7
and Eriochrome Red B. This document summarizes its chemical identity, key
spectrophotometric parameters, and detailed experimental protocols for its analysis.

Core Properties of Acid Red 195

Acid Red 195 is a synthetic dye with the chemical formula C20H1sN4NaOsS and a molecular
weight of 446.4 g/mol .[1] Its primary applications are in the textile industry for dyeing materials
such as wool, silk, and nylon, and it is also used as a colorant in cosmetics.[2][3][4] The vibrant
color of Acid Red 195 is attributed to the presence of an azo bond (-N=N-) within its complex
aromatic structure.[2]

Quantitative Spectrophotometric Data

The following table summarizes the available quantitative spectrophotometric data for Acid
Red 195. It is important to note that comprehensive data across a range of solvents is limited in
publicly available literature.
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Parameter Value Solvent/Conditions

Acidic aqueous solution (pH

Maximum Absorbance (Amax) 490 nm
1.5-2)

L - At 490 nm in acidic aqueous
Molar Extinction Coefficient (€)  3971.67 M~icm~! uti
solution

Absorbance Peak 210 nm Not specified

Data sourced from a study on Mordant Red 7, a synonym for Acid Red 195.

Experimental Protocols for Spectrophotometric
Analysis

The following section details the methodologies for the preparation of Acid Red 195 solutions
and the subsequent spectrophotometric analysis.

Solution Preparation

Objective: To prepare a stock solution and working standards of Acid Red 195 for UV-Vis

analysis.

Materials:

Acid Red 195 powder

Deionized water

Volumetric flasks

Pipettes

Analytical balance

Procedure:
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o Stock Solution Preparation: Accurately weigh a known amount of Acid Red 195 powder.
Dissolve the powder in a small amount of deionized water in a volumetric flask of appropriate
size. Once dissolved, dilute to the mark with deionized water to achieve a desired stock
concentration (e.g., 1000 mg/L or 1 mM).

o Working Solution Preparation: Prepare a series of working solutions of desired
concentrations by diluting the stock solution with deionized water or the specific solvent
being investigated.[2] For quantitative analysis, it is recommended to prepare a series of
standards to create a calibration curve.

UV-Vis Spectrophotometric Measurement

Objective: To determine the absorption spectrum and measure the absorbance of Acid Red
195 solutions.

Instrumentation:

o UV-Vis Spectrophotometer (double beam or single beam)
e Quartz cuvettes (1.0 cm path length)

Procedure:

 Instrument Setup: Turn on the spectrophotometer and allow it to warm up according to the
manufacturer's instructions.

o Wavelength Scan:

o Fill a quartz cuvette with the solvent to be used as a blank and place it in the reference
beam of the spectrophotometer.

o Fill a second quartz cuvette with a diluted solution of Acid Red 195 and place it in the
sample beam.

o Perform a wavelength scan over a desired range (e.g., 200-800 nm) to determine the
wavelength of maximum absorbance (Amax).

e Absorbance Measurement:
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o Set the spectrophotometer to the predetermined Amax (e.g., 490 nm for acidic aqueous
solutions).

o Zero the instrument with the solvent blank.

o Measure the absorbance of each of the prepared working solutions.

o Data Analysis:
o For quantitative analysis, plot a calibration curve of absorbance versus concentration.

o The molar extinction coefficient (¢€) can be calculated from the Beer-Lambert law (A = cl),
where A is the absorbance, c is the molar concentration, and | is the path length of the
cuvette.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the spectrophotometric analysis of
Acid Red 195.
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Caption: Workflow for the spectrophotometric analysis of Acid Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Acid Red 195 | C20H15N4NaO5S | CID 135482781 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. C.I. Mordant Red 7|CAS 3618-63-1|Mordant Dye [benchchem.com]

4. cosmileeurope.eu [cosmileeurope.eu]

To cite this document: BenchChem. [Spectrophotometric Properties of Acid Red 195: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489642#spectrophotometric-properties-of-acid-red-
195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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